Cas no 1235695-57-4 ((2E)-3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)prop-2-enamide)
(2E)-3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)prop-2-enamide
- (E)-3-phenyl-N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]prop-2-enamide
- 1235695-57-4
- VU0630958-1
- (2E)-3-phenyl-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)prop-2-enamide
- AKOS024491680
- F5033-1023
- N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)cinnamamide
-
- Inchi: 1S/C20H24N2OS/c23-20(7-6-17-4-2-1-3-5-17)21-14-18-8-11-22(12-9-18)15-19-10-13-24-16-19/h1-7,10,13,16,18H,8-9,11-12,14-15H2,(H,21,23)/b7-6+
- InChI Key: NPSNRBWTYPTUAH-VOTSOKGWSA-N
- SMILES: S1C=CC(=C1)CN1CCC(CNC(/C=C/C2C=CC=CC=2)=O)CC1
Computed Properties
- Exact Mass: 340.16093457g/mol
- Monoisotopic Mass: 340.16093457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 60.6Ų
(2E)-3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5033-1023-2μmol |
(2E)-3-phenyl-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)prop-2-enamide |
1235695-57-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5033-1023-5μmol |
(2E)-3-phenyl-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)prop-2-enamide |
1235695-57-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-1023-10μmol |
(2E)-3-phenyl-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)prop-2-enamide |
1235695-57-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-1023-20μmol |
(2E)-3-phenyl-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)prop-2-enamide |
1235695-57-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5033-1023-1mg |
(2E)-3-phenyl-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)prop-2-enamide |
1235695-57-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5033-1023-2mg |
(2E)-3-phenyl-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)prop-2-enamide |
1235695-57-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5033-1023-3mg |
(2E)-3-phenyl-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)prop-2-enamide |
1235695-57-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-1023-4mg |
(2E)-3-phenyl-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)prop-2-enamide |
1235695-57-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5033-1023-5mg |
(2E)-3-phenyl-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)prop-2-enamide |
1235695-57-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-1023-10mg |
(2E)-3-phenyl-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)prop-2-enamide |
1235695-57-4 | 10mg |
$79.0 | 2023-09-10 |
(2E)-3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)prop-2-enamide Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on (2E)-3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)prop-2-enamide
Comprehensive Overview of (2E)-3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)prop-2-enamide (CAS No. 1235695-57-4)
The compound (2E)-3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)prop-2-enamide, identified by its CAS No. 1235695-57-4, is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule combines a phenyl group, a thiophene ring, and a piperidine scaffold, making it a versatile candidate for various applications. Its unique structure and potential bioactivity have led to increased interest among researchers, particularly in the context of drug discovery and development.
One of the most compelling aspects of (2E)-3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)prop-2-enamide is its potential role in targeting specific biological pathways. The presence of the thiophene moiety, a common feature in many FDA-approved drugs, suggests possible interactions with enzymes or receptors involved in inflammatory or neurological processes. Recent studies have highlighted the importance of piperidine-containing compounds in central nervous system (CNS) therapeutics, aligning with current trends in addressing neurodegenerative diseases and mental health disorders.
In the realm of synthetic chemistry, the CAS No. 1235695-57-4 compound exemplifies the growing demand for structurally diverse small molecules. Researchers are increasingly exploring its synthesis and derivatization to optimize its pharmacological properties. The prop-2-enamide group, in particular, offers a reactive handle for further chemical modifications, enabling the creation of analogs with enhanced bioavailability or target specificity. This aligns with the broader industry focus on structure-activity relationship (SAR) studies to refine drug candidates.
From an industrial perspective, (2E)-3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)prop-2-enamide represents a promising intermediate for the development of novel therapeutics. Its compatibility with modern high-throughput screening (HTS) platforms makes it a valuable asset in early-stage drug discovery. Additionally, the compound's potential applications in precision medicine are being explored, as personalized treatment strategies continue to dominate pharmaceutical innovation.
Environmental and regulatory considerations also play a role in the study of CAS No. 1235695-57-4. As the pharmaceutical industry shifts toward greener synthesis methods, researchers are investigating sustainable approaches to produce this compound. The integration of catalytic processes and biocatalysis could reduce waste and energy consumption, addressing the growing emphasis on green chemistry in academic and industrial settings.
In summary, (2E)-3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)prop-2-enamide (CAS No. 1235695-57-4) stands at the intersection of cutting-edge research and practical applications. Its multifaceted structure, combined with its potential therapeutic relevance, positions it as a compound of significant interest in both academic and industrial circles. As the scientific community continues to unravel its properties, this molecule may pave the way for breakthroughs in drug development and beyond.
1235695-57-4 ((2E)-3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)